(Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (Z)-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H22N2O4S/c1-27-17-12-14(13-18(28-2)22(17)29-3)8-11-20(26)24-23-25-21-16-7-5-4-6-15(16)9-10-19(21)30-23/h4-8,11-13H,9-10H2,1-3H3,(H,24,25,26)/b11-8-
• InChI Key: ULAUJZCAGRHKDX-FLIBITNWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol
• CAS No.: 1173545-73-7

Description

(Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Activity : A study by Kamal et al. (2014) explored the synthesis and cytotoxic activity of 2-anilinopyridine-3-acrylamides, including compounds similar to (Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide. These compounds were evaluated for their potential as tubulin polymerization inhibitors and showed promising cytotoxicity against various human cancer cell lines. This suggests a potential role in cancer therapy, particularly in targeting tubulin, which is critical in cell division and cancer growth (Kamal et al., 2014).

• Herbicidal Activity : Research conducted by Wang et al. (2004) involved the synthesis of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, which have exhibited good herbicidal activities. While not directly referencing the exact chemical compound , this study provides an insight into how similar acrylamide derivatives can be effective in agricultural applications, particularly as herbicides (Wang et al., 2004).

• Chiral Stationary Phases for Chromatography : Tian et al. (2010) synthesized enantiopure acrylamide derivatives for potential application as chiral stationary phases (CSPs) in chromatography. These CSPs demonstrated improved chromatographic performances, indicating that acrylamide derivatives can be valuable in enantioseparation, a critical process in the pharmaceutical industry for separating chiral compounds (Tian et al., 2010).

• Antimicrobial Activity : Chawla (2016) synthesized thiazole derivatives and confirmed their antimicrobial activity. This research points to the potential of using acrylamide derivatives in the development of new antimicrobial agents, which could be crucial in addressing the growing issue of antibiotic resistance (Chawla, 2016).